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Compound of Interest

Compound Name: 14-o0-Acetylsachaconitine

Cat. No.: B13822210

An In-depth Technical Guide to 14-o-
Acetylsachaconitine

For Researchers, Scientists, and Drug Development Professionals

Abstract

14-o-Acetylsachaconitine is a C19-diterpenoid alkaloid found in various species of the genus
Aconitum. As a member of this structurally complex class of natural products, it holds potential
for further scientific investigation. This technical guide provides a comprehensive overview of
the known physical and chemical properties of 14-o-Acetylsachaconitine, details on its
isolation and characterization, and a summary of its known biological activities. The information
is presented to support researchers and professionals in the fields of natural product chemistry,
pharmacology, and drug development.

Chemical and Physical Properties

14-o-Acetylsachaconitine is a complex diterpenoid alkaloid. While extensive experimental
data is not widely available in publicly accessible databases, key properties have been
identified through its isolation and characterization in scientific literature.
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Property Value Source(s)
CAS Number 102719-98-2 [11[2]
Molecular Formula C25H39NOs [1]
Molecular Weight 433.58 g/mol [1]
Appearance Powder [11[3]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone

Storage Store desiccated at -20°C [2][3]

Note: Specific quantitative data such as melting point and boiling point are not readily available
in the surveyed literature.

Experimental Protocols
Isolation of 14-o0-Acetylsachaconitine from Aconitum
elliotii Lauener

14-o-Acetylsachaconitine has been successfully isolated from the roots of Aconitum elliotii
Lauener. The general procedure for the isolation of diterpenoid alkaloids from Aconitum species
involves solvent extraction, followed by chromatographic separation.

Workflow for Isolation and Purification:
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Figure 1: General workflow for the isolation of 14-o0-Acetylsachaconitine.
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Detailed Steps:

» Plant Material Preparation: The roots of Aconitum elliotii Lauener are collected, dried, and
ground into a fine powder to maximize the surface area for extraction.

o Extraction: The powdered plant material is subjected to extraction with a suitable organic
solvent, such as ethanol, typically through methods like maceration or Soxhlet extraction, to
isolate the crude alkaloid mixture.

» Chromatographic Separation: The resulting crude extract is then subjected to column
chromatography over silica gel.

» Fraction Collection and Analysis: Different chemical constituents are separated into various
fractions by eluting the column with a gradient of solvents. These fractions are monitored
using Thin-Layer Chromatography (TLC) to identify those containing the target compound.

 Purification: Fractions identified as containing 14-o-Acetylsachaconitine are combined and
may undergo further purification steps, such as preparative TLC or recrystallization, to yield
the pure compound.

Structural Characterization

The structure of 14-o-Acetylsachaconitine has been elucidated using a combination of
modern spectroscopic techniques.

Key Characterization Methods:

o High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS): This technique is
employed to determine the precise molecular weight and elemental composition of the
molecule, which is crucial for confirming the molecular formula.

e 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information about the number and types of protons in the molecule and
their neighboring environments.

o 13C NMR: Reveals the number and types of carbon atoms present in the structure.
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o 2D NMR (e.g., COSY, HSQC, HMBC): These experiments are essential for establishing
the connectivity between protons and carbons, allowing for the complete and
unambiguous assignment of the complex molecular structure.

Biological Activity

The biological activities of 14-o-Acetylsachaconitine have not been extensively studied
individually. However, as a diterpenoid alkaloid from the genus Aconitum, it belongs to a class
of compounds known for a wide range of pharmacological effects. It is important to note that
many Aconitum alkaloids are also highly toxic.

General biological activities attributed to diterpenoid alkaloids from Aconitum species include:

Anti-inflammatory effects[4]

Analgesic (pain-relieving) properties[4]

Cardiotonic activity[4]

Antiarrhythmic effects[4]

A study on various compounds isolated from Aconitum elliotii, including 14-o-
Acetylsachaconitine, evaluated their anti-inflammatory activity by measuring the inhibition of
nitric oxide (NO) production in RAW264.7 macrophage cells. In this specific assay, none of the
tested compounds, including 14-o-Acetylsachaconitine, demonstrated significant activity[4].

Further research is required to determine the specific pharmacological profile of 14-o-
Acetylsachaconitine.

Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the
signaling pathways modulated by 14-o-Acetylsachaconitine. The general mechanism of
action for some of the more studied toxic Aconitum alkaloids, such as aconitine, involves the
activation of voltage-sensitive sodium channels[5]. However, it is unknown if 14-0-
Acetylsachaconitine shares this mechanism.

Logical Relationship for Investigating Mechanism of Action:
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Figure 2: A logical workflow for the future investigation of the signaling pathways of 14-o-
Acetylsachaconitine.

Conclusion

14-o-Acetylsachaconitine is a structurally defined diterpenoid alkaloid from the Aconitum
genus. While its basic chemical identity has been established, there remains a significant
opportunity for further research. Detailed characterization of its physical properties, the
development of standardized isolation and analytical methods, and comprehensive
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investigation into its pharmacological activities and mechanisms of action are all areas ripe for
exploration by the scientific community. This guide serves as a foundational resource for
researchers embarking on such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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